Cas no 1806734-27-9 (2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid)
2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid
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- Inchi: 1S/C9H5F6NO3/c10-3-1-5(19-9(13,14)15)7(8(11)12)16-4(3)2-6(17)18/h1,8H,2H2,(H,17,18)
- InChI Key: KZMSZVBBBQJUFT-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C(F)F)N=C1CC(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: 2.3
- Topological Polar Surface Area: 59.4
2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029096812-1g |
2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid |
1806734-27-9 | 97% | 1g |
$1,519.80 | 2022-03-31 |
2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid
Research Briefing on 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806734-27-9)
2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806734-27-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl functional groups, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in targeting inflammatory and metabolic disorders.
The synthesis of 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid involves multi-step organic reactions, including fluorination and carboxylation processes, to achieve high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity. Researchers have noted its stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.
In vitro and in vivo studies have demonstrated the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammation and oxidative stress. Preliminary data suggest that it may act as an inhibitor of key pro-inflammatory cytokines, offering a potential therapeutic avenue for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, its metabolic stability and low toxicity profile highlight its suitability for further preclinical development.
Recent patent filings and industry reports indicate growing interest in this compound, with several pharmaceutical companies exploring its incorporation into next-generation anti-inflammatory and anti-metabolic disorder drugs. Collaborative efforts between academic institutions and industry partners are underway to optimize its pharmacokinetic properties and evaluate its efficacy in animal models.
In conclusion, 2-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-6-acetic acid represents a promising chemical entity with significant potential in drug discovery. Ongoing research aims to elucidate its mechanism of action and expand its therapeutic applications, positioning it as a valuable asset in the development of innovative treatments for complex diseases.
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